Cas no 1804855-19-3 (3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile
• CAS No: 1804855-19-3
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4866501
• Update Time: 2025-08-03

3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C8H5ClF2N2O/c9-5-3-4(1-2-12)6(7(10)11)13-8(5)14/h3,7H,1H2,(H,13,14)
• InChI Key： WXZNKROFEYUPFJ-UHFFFAOYSA-N
• SMILES： ClC1C(NC(C(F)F)=C(CC#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile

Research Update on 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile (CAS: 1804855-19-3)

3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile (CAS: 1804855-19-3) is a specialized chemical compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel pesticides and bioactive molecules. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications.

A 2023 study published in the Journal of Agricultural and Food Chemistry explored the role of 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile in the development of next-generation fungicides. The research demonstrated that derivatives of this compound exhibit strong inhibitory effects against Fusarium graminearum, a major pathogen affecting cereal crops. The study employed molecular docking simulations to elucidate the binding interactions between the compound and fungal enzymes, providing insights into its mode of action.

In the pharmaceutical domain, a recent patent application (WO2023051234A1) disclosed the use of 1804855-19-3 as a precursor for synthesizing small-molecule inhibitors targeting protein kinases. The patent highlights the compound's unique structural features, including the difluoromethyl group and hydroxypyridine moiety, which contribute to enhanced binding affinity and metabolic stability. Preliminary in vitro assays showed promising activity against cancer-associated kinases, suggesting potential therapeutic applications.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile. A 2024 paper in Organic Process Research & Development reported a novel catalytic system using palladium nanoparticles, achieving a 78% yield with improved regioselectivity. This development addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications.

Environmental and toxicological assessments of 1804855-19-3 have also progressed. Regulatory studies conducted in accordance with OECD guidelines indicate that the compound exhibits moderate persistence in soil (DT50 = 32 days) but shows low bioaccumulation potential. These findings are crucial for evaluating its suitability for agricultural use and guiding the development of environmentally benign derivatives.

Looking forward, researchers are exploring the potential of 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile in drug discovery programs targeting neglected tropical diseases. Computational studies suggest structural modifications that could enhance its activity against Trypanosoma cruzi, the causative agent of Chagas disease. These developments position the compound as a versatile scaffold for both agrochemical and pharmaceutical innovation.